Cas no 55165-71-4 (2-(1H-indazol-3-yl)aniline)

• Product Name: 2-(1H-indazol-3-yl)aniline
• CAS No: 55165-71-4
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 943457
• PubChem ID: 300387
• Update Time: 2025-04-19

2-(1H-indazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazol-3-yl)aniline
• NSC41446; 3-(2-aminophenyloxy)propionic acid; AC1L5ZEB; 3-(o-aminophenoxy)propionic acid; AC1Q5WFG; SureCN4870193; 2-(1(2)H-indazol-3-yl)-aniline; 3-< 2-Amino-phenoxy> -propionsaeure; PubChem16177; 3-(2-azanylphenoxy)propanoic acid; CTK5B7225; 3-(o-Aminophenyl)indazol; 3-(o-Aminophenoxy)-propionsaeure; AR-1E6116; 3-(2-Amino-phenyl)-indazol; 3-(2-amino-phenoxy)-propionic acid;
• DTXSID00970512
• 55165-71-4
• NSC-174757
• NSC174757

• Inchi： 1S/C13H11N3/c14-11-7-3-1-5-9(11)13-10-6-2-4-8-12(10)15-16-13/h1-8H,14H2,(H,15,16)
• InChI Key： MTTRMLDSRVNGQU-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C2C=CC=CC=2N)=N1

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7